Cas no 1197333-95-1 (Ro 04-6790 Hydrochloride)

Ro 04-6790 Hydrochloride structure

Ro 04-6790 Hydrochloride structure

Product Name:Ro 04-6790 Hydrochloride

CAS No:1197333-95-1

Molecular Formula:C₁₂H₁₆N₆O₂S^.₂[HCl]

Molecular Weight:381.281

CID:3053337

PubChem ID:11957681

Ro 04-6790 Hydrochloride Properties

Names and Identifiers

- <br>4-Amino-N-(2,6-bis-methylamino-pyrimidin-4-yl)-benzenesulfonamide hydrochol oride
- 62FNF49JN8
- Benzenesulfonamide, 4-amino-N-[2,6-bis(methylamino)-4-pyrimidinyl]-, hydrochloride (1:2)
- NCGC00261730-01
- Ro 04-6790 dihydrochloride
- AKOS040746289
- 1197333-95-1
- CCG-222349
- LP01045
- EU-0101045
- RO 04-6790 hydrochloride
- Ro 04-6790 dihydrochloride, solid
- 4-Amino-N-[2,6-bis(methylamino)-4-pyrimidinyl]-benzenesulfonamide dihydrochloride
- 4-Amino-N-[2,6-bis(methylamino)-4-pyrimidinyl]benzenesulfonamide Dihydrobromide
- Tox21_501045
- 4-AMINO-N-(2,6-BIS-METHYLAMINO-PYRIMIDIN-4-YL)-BENZENESULFONAMIDE HYDROCHOLORIDE
- SR-01000076009
- R-140
- 4-Amino-N-[2,6-bis(methylamino)-4-pyrimidinyl]benzenesulfonamide dihydrochloride
- RO-04-6790 dihydrochloride
- DTXSID401017563
- CHEMBL1256675
- NCGC00094330-01
- SR-01000076009-2
- 4-AMINO-N-[2,6-BIS(METHYLAMINO)PYRIMIDIN-4-YL]BENZENESULFONAMIDE DIHYDROCHLORIDE
- 4-amino-N-[2,6-bis(methylamino)pyrimidin-4-yl]benzenesulfonamide;dihydrochloride
- InChIKey： QOAXXMSJHQHSFV-UHFFFAOYSA-N
- Inchi： InChI=1S/C12H16N6O2S.2ClH/c1-14-10-7-11(17-12(15-2)16-10)18-21(19,20)9-5-3-8(13)4-6-9;;/h3-7H,13H2,1-2H3,(H3,14,15,16,17,18);2*1H

Computed Properties

Exact Mass: 380.0589004Da
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 8
Rotatable Bond Count: 5
Monoisotopic Mass: 380.0589004Da
Heavy Atom Count: 23
Complexity: 418
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 3
Topological Polar Surface Area: 130Å²

Ro 04-6790 Hydrochloride Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
A2B Chem LLC	AE29355-10mg	RO 04-6790 hydrochloride	1197333-95-1	98%	10mg	$163.00
Axon Medchem	1330-10 mg	RO 04-6790 hydrochloride	1197333-95-1	98%	10mg	€95.00	2023-07-10
Biosynth	XXB33395-5 mg	4-Amino-N-[2,6-bis(methylamino)-4-pyrimidinyl]-benzenesulfonamide dihydrochloride	1197333-95-1		5mg	$104.50
TRC	R639518-0.5mg	Ro 04-6790 Hydrochloride	1197333-95-1		0.5mg	$ 50.00	2022-06-03

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8. The high catalytic activity and reusability of the proline functionalized cage-like mesoporous material SBA-16 for the asymmetric aldol reaction proceeding in methanol–water mixed solvent†

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9. Achieving structural stability and enhanced electrochemical performance through Nb-doping into Li- and Mn-rich layered cathode for lithium-ion batteries†

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10. Diastereoselective and enantioselective Mukaiyama aldol reactions of α-ketoesters using hydrogen bond catalysis†‡

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